(S)-Modafinil-d10 Carboxylate

• CAS RN: 1329509-51-4
• Molecular Formula: C15H14O3S
• Molecular Weight: 284.395
• IUPAC Name: 2-[(S)-bis(2,3,4,5,6-pentadeuteriophenyl)methylsulfinyl]acetic acid
• InChI: InChI=1S/C15H14O3S/c16-14(17)11-19(18)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,15H,11H2,(H,16,17)/t19-/m0/s1/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D
• InChI Key: QARQPIWTMBRJFX-RHQRRTOZSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)S(=O)CC(=O)O
• synonyms: 2-[(S)-(Diphenyl-methyl)sulfinyl-d10]-acetic Acid; _x000B_(S)-(-)-Modafinil Acid-d10

Description

Carboxylates are the conjugate base of a carboxylic acid. They are ions with negative charge. Carboxylate salts have the general formula M(RCOO)n, where M is a metal and n is 1, 2, etc. Carboxylate esters have the general formula RCOOR′, where R and R′ are organic groups.

Synthesis Analysis

Carboxylate ions can be formed by deprotonation of carboxylic acids. A new one-pot, water-free method for the synthesis of silver carboxylates has been described. The preparation employs the direct reaction of AgF with the carboxylic acid in a non-aqueous solvent.

Molecular Structure Analysis

The carbon and oxygen in the carbonyl are both sp2 hybridized which give a carbonyl group a basic trigonal shape. The hydroxyl oxygen is also sp2 hybridized which allows one of its lone pair electrons to conjugate with the pi system of the carbonyl group. This makes the carboxyl group planar.

Chemical Reactions Analysis

Carboxylic acids react with bases to form ionic salts. They react with alkyl halides to form esters.

Physical And Chemical Properties Analysis

Carboxylic acids are weak acids compared to mineral acids such as hydrochloric, perchloric, nitric, and sulfuric acids. They have high boiling points due to the hydrogen bonding that occurs between carboxylic acid molecules.

Safety and Hazards

The safety and hazards of a specific carboxylate would depend on its specific structure and properties. Generally, it’s important to handle all chemicals with appropriate safety measures, including wearing personal protective equipment and ensuring adequate ventilation.